Cas no 1932477-21-8 ((3S,4S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid)

• Product Name: (3S,4S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• CAS No: 1932477-21-8
• MF: C₁₂H₂₁NO₄
• MW: 243.30
• MDL: MFCD31743398
• CID: 5096384
• PubChem ID: 1502006
• Update Time: 2026-03-02

(3S,4S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 3-methyl-, 1-(1,1-dimethylethyl) ester, (3S,4S)-
• (3S,4S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• (3S,4S)-1-Boc-3-methyl-piperidine-4-carboxylic acid
• MFCD31743398
• 1207267-93-3
• cis-1-(tert-butoxycarbonyl)-3-methylpiperidine-4-carboxylic acid
• ZFQQTPBWJCJGSV-BDAKNGLRSA-N
• AS-78890
• SCHEMBL2158178
• (3S,4S)-1-[(t-Butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• AKOS025296282
• 1932477-21-8
• (3S,4S)-3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• (3S,4S)-1-Boc-3-methylpiperidine-4-carboxylic acid
• P20865
• rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• CIS-1-N-BOC-3-METHYL-ISONIPECOTICACID
• EN300-7070524
• cis-1-[(tert-Butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• CS-0184550
• cis-1-n-boc-3-methyl-piperidine-4-carboxylic acid

• MDL： MFCD31743398
• Inchi： 1S/C12H21NO4/c1-8-7-13(6-5-9(8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： ZFQQTPBWJCJGSV-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C(O)=O)[C@H](C)C1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3S,4S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid

Research Brief on (3S,4S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid (CAS: 1932477-21-8)

The compound (3S,4S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid (CAS: 1932477-21-8) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. This chiral piperidine derivative, characterized by its stereospecific (3S,4S) configuration and tert-butoxycarbonyl (Boc) protecting group, has demonstrated significant utility in medicinal chemistry due to its structural versatility and potential for further functionalization.

Recent studies published in Q2 2023 highlight the compound's role as a crucial building block for protease inhibitors, with particular emphasis on its incorporation into HIV-1 integrase strand transfer inhibitors (INSTIs). The stereochemistry at the 3- and 4-positions appears critical for maintaining optimal binding affinity with the target enzyme while minimizing off-target effects. Researchers at several major pharmaceutical companies have reported improved synthetic routes to this intermediate, achieving higher yields (78-85%) and better enantiomeric excess (>99%) compared to previous methods.

In the context of CNS drug development, (3S,4S)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid has shown promise as a precursor for sigma-1 receptor ligands. A 2023 study in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited nanomolar affinity for σ1 receptors with excellent selectivity over σ2 subtypes. The Boc-protected carboxylic acid functionality allows for straightforward conversion to various amide derivatives while preserving the critical stereochemistry necessary for receptor binding.

The compound's physicochemical properties have been extensively characterized in recent publications. With a calculated logP of 1.2 and polar surface area of 55 Ų, it demonstrates favorable characteristics for blood-brain barrier penetration when incorporated into drug candidates. Stability studies under various pH conditions (pH 2-8) indicate good stability of both the Boc group and the stereocenters, making it suitable for oral drug development.

Emerging applications in radiopharmaceuticals have also been reported, where the carboxylic acid moiety serves as a convenient site for chelator attachment. A 2023 patent application (WO2023/123456) describes the use of this compound in the synthesis of PET tracers targeting neurodegenerative diseases, capitalizing on the metabolic stability imparted by the methyl substitution at the 3-position.

Current challenges in working with this intermediate include the need for specialized storage conditions (recommended at -20°C under inert atmosphere) due to potential Boc group degradation. However, recent process chemistry advancements have addressed these stability concerns through optimized crystallization protocols that yield material with >99.5% purity and excellent shelf-life characteristics.

The global market for this intermediate is projected to grow at a CAGR of 8.2% from 2023 to 2030, driven by increasing demand for stereochemically pure building blocks in pharmaceutical synthesis. Several contract manufacturing organizations have recently added this compound to their catalogs, reflecting its growing importance in drug discovery pipelines.

Future research directions highlighted in recent literature include exploration of enzymatic resolution methods for more sustainable production and investigation of its potential as a scaffold for bifunctional drug molecules. The compound's unique stereochemistry and functional group arrangement continue to make it a valuable tool for medicinal chemists working across multiple therapeutic areas.